![molecular formula C13H18F2N2 B3835620 1-(3,4-difluorobenzyl)-4-ethylpiperazine](/img/structure/B3835620.png)
1-(3,4-difluorobenzyl)-4-ethylpiperazine
Overview
Description
1-(3,4-difluorobenzyl)-4-ethylpiperazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a piperazine derivative and has been studied extensively for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Scientific Research Applications
1-(3,4-difluorobenzyl)-4-ethylpiperazine has been studied extensively for its potential applications in the field of medicinal chemistry. This compound has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of various diseases, including cancer, neurological disorders, and infectious diseases. In particular, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Mechanism of Action
The mechanism of action of 1-(3,4-difluorobenzyl)-4-ethylpiperazine is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. Additionally, this compound has been shown to interact with various molecular targets, including ion channels and enzymes, which may contribute to its biological activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. Additionally, this compound has been shown to modulate the activity of various enzymes, including tyrosine kinases and phosphatases, which may contribute to its biological activity.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(3,4-difluorobenzyl)-4-ethylpiperazine in laboratory experiments is its relatively simple synthesis method. Additionally, this compound has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of various diseases. However, one of the limitations of using this compound in laboratory experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 1-(3,4-difluorobenzyl)-4-ethylpiperazine. One potential direction is to further elucidate the mechanism of action of this compound, which may provide insights into its biological activity and potential therapeutic applications. Additionally, further studies are needed to determine the safety and efficacy of this compound in preclinical and clinical settings. Finally, future research may focus on the development of novel derivatives of this compound with improved pharmacological properties and reduced toxicity.
properties
IUPAC Name |
1-[(3,4-difluorophenyl)methyl]-4-ethylpiperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18F2N2/c1-2-16-5-7-17(8-6-16)10-11-3-4-12(14)13(15)9-11/h3-4,9H,2,5-8,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBUNTUZIQGVLMC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=CC(=C(C=C2)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18F2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.